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Compound of Interest

Compound Name: Heptadecane

Cat. No.: B057597

This guide provides immediate and essential safety and logistical information for the proper
handling and disposal of heptadecane in a laboratory setting. The following procedures are
designed to ensure the safety of researchers, scientists, and drug development professionals.

Heptadecane Hazard Profile

Heptadecane is a long-chain alkane. While it has low acute toxicity, it presents an aspiration
hazard and can cause irritation.[1][2] The toxicological properties of this chemical have not
been fully investigated.[1]
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Property Value Reference
Molecular Formula Ci7Hss [3]
Molecular Weight 240.47 g/mol [3]
Appearance FOV\.I melting point solid or 3]
liquid
Boiling Point 302 °C [3]
Melting/Freezing Point 22-24 °C [3]
Flash Point 148 °C [3]
Vapor Density 8.3 (Air=1.0) [3]

Primary Hazards

Aspiration hazard: May be fatal
if swallowed and enters
airways.[2][3][4][5]

May cause skin and eye
irritation.[1][2]

Personal Protective Equipment (PPE) Protocol

A systematic approach to selecting PPE is crucial for minimizing exposure to heptadecane.

The following workflow outlines the decision-making process for appropriate PPE selection.
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Hazard Assessment

Start: Handling Heptadecane

Assess Task:
- Weighing

- Transferring
- Heating
- Large Volume?

All Tasks All Tasks All Tasks Aerosol/Vapor Genefation? Damaged

PPE Selection

y y v A/

Eye Protection: Hand Protection: Body Protection:
Chemical safety goggles or glasses Appropriate protective gloves (e.g., Nitrile) Lab coat and appropriate protective clothing

Verificat% ?n & Use

y_— | ly

Inspect PPE for damage

Respiratory Protection:

Required for aerosols or heating.
NIOSH-approved respirator.

Don PPE Correctly

Proceed with Task

Click to download full resolution via product page

PPE Selection Workflow for Handling Heptadecane.
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Operational Plan for Handling Heptadecane

Adherence to a standardized operational plan ensures consistent and safe handling of
heptadecane.

1. Preparation:
e Ensure the work area is well-ventilated.[1][3]
o Locate and verify the functionality of the nearest eyewash station and safety shower.

» Don the appropriate PPE as determined by the PPE selection workflow: chemical safety
goggles, nitrile gloves, and a lab coat.[1]

» Have absorbent materials and a designated waste container readily available for any
potential spills.

2. Handling:

o Keep the container of heptadecane tightly closed when not in use.[1][3]

» Avoid contact with eyes, skin, and clothing.[1]

e Minimize the generation of dust or mists.[1]

« If heating heptadecane, perform the procedure in a chemical fume hood to control vapors.
e Wash hands thoroughly after handling the substance.[3]

3. In Case of Exposure:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[1][3]

» Skin Contact: Remove contaminated clothing and shoes. Flush skin with plenty of water for
at least 15 minutes. Get medical aid.[1][3]
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 Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer
oxygen. If not breathing, give artificial respiration. Seek medical attention.[1][3]

 Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of
milk or water. Seek immediate medical attention.[1][3]

Disposal Plan for Heptadecane and Contaminated
Materials

Proper disposal is critical to prevent environmental contamination and ensure regulatory
compliance.

1. Waste Segregation and Collection:
o Unused or waste heptadecane should be collected in a clearly labeled, sealed container.

o Contaminated materials such as gloves, absorbent pads, and disposable labware should be
collected in a separate, sealed, vapor-tight plastic bag.[6]

2. Disposal Procedure:

» Dispose of heptadecane and contaminated materials in accordance with all applicable
federal, state, and local regulations.[3]

+ While heptadecane is not classified as hazardous waste, it is crucial to consult your
institution's environmental health and safety (EHS) office for specific disposal guidelines.[7]

* Do not dispose of heptadecane down the drain or in regular trash.[8]

» Arrange for pickup and disposal by a licensed chemical waste disposal company as per your
institution's protocol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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